Cas no 15877-57-3 (3-methylpentanal)

3-methylpentanal Properties

Names and Identifiers

• Pentanal, 3-methyl-
• 3-methylpentanal
• (+-)-3-methyl-valeraldehyde
• 2-methylbutyraldehyde
• 3-Ethylbutanal
• 3-methyl-1-pentanal
• 3-methyl-pentanal
• Pentanal,3-methyl
• Valeraldehyde,3-methyl
• AKOS013286412
• Valeraldehyde, 3-methyl-
• NS00054038
• EINECS 240-014-6
• NSC-102764
• FT-0637291
• EN300-156186
• DTXSID70871249
• 2-bromo-2,4,4-trimethyl-5-octyne
• Q22131870
• SCHEMBL263198
• NSC 102764
• 3-Methylvaleraldehyde
• 15877-57-3
• C2H5CH(CH3)CH2CHO
• NSC102764
• DB-043399
• G82736
• 3-METHYL-1-PENTANAL
• 3-METHYLPENTANAL
• +Expand

• InChIKey： YJWJGLQYQJGEEP-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O/c1-3-6(2)4-5-7/h5-6H,3-4H2,1-2H3
• SMILES： CC(CC)CC=O

Computed Properties

• Exact Mass: 100.088815g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 100.088815g/mol
• Monoisotopic Mass: 100.088815g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 7
• Complexity: 50.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.62150
• PSA: 17.07000
• Refractive Index: 1.4085 (estimate)
• Boiling Point: 117.63°C (estimate)
• Melting Point: -72.5°C (estimate)
• Vapor Pressure: 13.6±0.2 mmHg at 25°C
• Flash Point: 17.8±5.4 °C
• Color/Form: No data available
• Density: 0.8079 (estimate)

3-methylpentanal Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

3-methylpentanal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%